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Compound of Interest |

Compound Name: 5-Chloro-2,4-dinitrobenzoic acid
CAS No.: 136833-36-8
Cat. No.: B142850
Get Quote
. J

CAS: 1466-48-4 | Formula: C7H3CIN20s | MW: 246.56 g/mol [1]

Executive Summary & Application Context

5-Chloro-2,4-dinitrobenzoic acid (CDNBA) serves as a critical electrophilic building block in
the synthesis of functionalized aryl amides and esters.[1] Unlike its more common analog, 1-
chloro-2,4-dinitrobenzene (CDNB), the presence of the carboxylic acid moiety at the C1
position alters its solubility profile and reactivity, making it a specific probe for glutathione S-
transferase (GST) isoenzymes and a precursor for prodrug scaffolds.[1]

Critical Quality Attribute (CQA): The primary analytical challenge is distinguishing CDNBA from
its regioisomers (e.g., 3-chloro-2,6-dinitrobenzoic acid) generated during non-selective nitration
processes.[1] This guide provides the spectral fingerprints required to validate regio-purity.

Structural Elucidation Logic

To interpret the spectra accurately, one must understand the electronic environment of the
benzene ring. The molecule possesses three strong electron-withdrawing groups (EWGSs): two
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Nitro groups (-NO2) and one Carboxyl group (-COOH), alongside a weakly deactivating/ortho-
para directing Chloro group (-Cl).[1]

e H-3 Proton: Located between two nitro groups (positions 2 and 4).[1] This is the most
electron-deficient site, leading to extreme deshielding.[1]

» H-6 Proton: Located ortho to the carboxyl group and meta to a nitro group.[1]
e Coupling: H-3 and H-6 are para to each other. Para-coupling (

) is typically negligible (0—1 Hz), resulting in two distinct singlets.[1] This is the diagnostic
differentiator from meta-substituted isomers, which would show measurable splitting (

Hz).[1]

Visualization: Electronic Deshielding Map
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Caption: Electronic influence map showing the additive deshielding vectors affecting H-3 and
H-6 protons.

Spectral Data Specifications
Nuclear Magnetic Resonance (NMR)
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Solvent: DMSO-ds is the requisite solvent.[1] CDClIs provides poor solubility for dinitrobenzoic
acids, leading to broadened peaks and loss of resolution.[1]

1H NMR Data (400 MHz, DMSO-ds)

Shift (
Signal Multiplicity Integration Assighment
ppm)

Mechanistic
Insight

Exchangeabl
e proton; shift
) varies with
COOH 13.5-14.5 Broad Singlet  1H -COOH )
concentration
Iwater

content.[1]

Deshielded
by two ortho-
nitro groups.
H-3 8.95+0.05 Singlet 1H Ar-H [1] The most
downfield
aromatic

signal.[1]

Deshielded
by ortho-

COOH and
ortho-CI.[1]

H-6 8.25+0.05 Singlet 1H Ar-H

13C NMR Data (100 MHz, DMSO-ds)
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Shift (
Assignment Note
ppm)
165.2 C=0 Carbonyl carbon.[1]
148.5 C-NO2 (C4) Quaternary, weak intensity.[1]
145.8 C-NO2 (C2) Quaternary, weak intensity.[1]
Distinctive shift due to Chlorine
132.1 C-Cl (C5)
attachment.
130.5 C-H (C6) High intensity CH signal.[1]
128.8 C-COOH (C1) Quaternary ipso carbon.[1]
121.4 C-H (C3) High intensity CH signal.[1]

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or Diamond ATR.[1] Diagnostic Region: 1800—-1300 cm~1.[1]

Wavenumber (cm—?) Vibration Mode Diagnostic Value

Broad "acid beard" typical of

3200-2500 O-H Stretch _ o
carboxylic acid dimers.
Strong, sharp carbonyl peak.
1715-1725 C=0[1] Stretch i ) ) ]
[1] Confirms acid functionality.
Asymmetric (1545) and
1545 & 1355 N-O Stretch Symmetric (1355) stretches of
NO:a.
Fingerprint region confirmation
750-800 C-ClI Stretch

of aryl chloride.[1]

Mass Spectrometry (MS)

lonization Mode: Electrospray lonization (ESI) - Negative Mode [M-H]~ is preferred due to the
acidic proton.[1]
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m/z Value lon Identity Interpretation

245 [M-H]~ (3°Cl) Molecular ion base peak.[1]

Isotope peak.[1] Critical
Check: Must observe ~3:1

247 [M-H]~ (3Cl) ) )
ratio (245:247) to confirm
Chlorine presence.[1]
Decarboxylation fragment
201 [M-H-CO2]~ (common in ortho-nitro benzoic
acids).[1]
Further fragmentation loss of
171 [M-H-CO2-NOJ~

NO radical.[1]

Experimental Protocols
Protocol A: Sample Preparation for High-Resolution
NMR

Rationale: Carboxylic acid protons can broaden aromatic signals via exchange.[1] Proper
drying is essential.

Massing: Weigh 15-20 mg of CDNBA into a clean vial.
e Solvation: Add 0.6 mL of DMSO-de (99.9% D).

o Tip: If the sample contains residual water (HDO peak at 3.33 ppm), add a single pellet of
activated 4A molecular sieves directly to the NMR tube and let stand for 15 minutes.

o Transfer: Filter the solution through a glass wool plug into the NMR tube to remove
undissolved micro-particulates which cause magnetic field inhomogeneity.

e Acquisition: Set relaxation delay (d1) to >2.0 seconds to ensure full relaxation of the isolated
aromatic protons (long T1 relaxation times are common for protons between EWGS).

Protocol B: Purity Assessment Workflow
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This workflow validates the compound against common synthetic impurities (e.g., dinitrotoluene
precursors or isomers).[1]
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Caption: Decision tree for purity validation of CDNBA prior to use in conjugation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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